Itic

• Molecular Formula: C94H82N4O2S4
• Molecular Weight: 1427.9 g/mol
• InChI: InChI=1S/C94H82N4O2S4/c1-5-9-13-17-25-59-33-41-65(42-34-59)93(66-43-35-60(36-44-66)26-18-14-10-6-2)79-53-76-80(54-75(79)89-85(93)91-81(103-89)51-69(101-91)49-77-83(63(55-95)56-96)71-29-21-23-31-73(71)87(77)99)94(67-45-37-61(38-46-67)27-19-15-11-7-3,68-47-39-62(40-48-68)28-20-16-12-8-4)86-90(76)104-82-52-70(102-92(82)86)50-78-84(64(57-97)58-98)72-30-22-24-32-74(72)88(78)100/h21-24,29-54H,5-20,25-28H2,1-4H3/b77-49-,78-50-
• InChIKey: HQOWCDPFDSRYRO-NBPLLSTCSA-N

ITIC Core Specifications

ITIC (CAS 1664293-06-4) is a benchmark non-fullerene acceptor (NFA) featuring an acceptor-donor-acceptor (A-D-A) architecture with an indacenodithieno[3,2-b]thiophene core and 2-(3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile end groups . With a molecular weight of 1427.94 g/mol, a HOMO level of -5.48 eV, and a LUMO level of -3.83 eV, ITIC offers strong absorption extending to 700 nm and a power conversion efficiency exceeding 11% when paired with the polymer donor PBDB-T . As the foundational molecule that initiated the widespread adoption of fused-ring electron acceptors in organic photovoltaics, ITIC remains a critical reference material for both academic research and industrial device optimization [1].

NFA reference material for device calibration and protocol benchmarking

Absorption and energy-level alignment studies for donor:acceptor pairing

Additive-free processing development for scalable OPV fabrication

• [1] Zhan, X. et al. Fused-ring electron acceptors for organic solar cells. 科创中国 (Innovation China). 2021. https://www.kczg.org.cn/fruit/detail?id=409983. View Source

ITIC Analog Substitution Risk

Despite belonging to the same non-fullerene acceptor class, substitution of ITIC with structural analogs or newer materials (e.g., Y6, IEICO-4F, IT-4F) is not straightforward. Critical photovoltaic parameters—including power conversion efficiency, energy loss, and photostability—exhibit strong and non-linear dependence on specific molecular architecture, side-chain engineering, and blend morphology [1]. For instance, replacing ITIC with Y6 yields substantially higher device efficiencies but introduces different morphological packing and transport characteristics, while fluorinated derivatives like IT-4F alter both absorption profiles and open-circuit voltage. Additionally, the choice of polymer donor is highly material-specific: the PBDB-T:ITIC system achieves 11.25% PCE, yet a minor side-chain modification to the donor (PBDB-O) reduces this efficiency to 4.35% [2]. The following quantitative evidence demonstrates that ITIC occupies a distinct performance niche that cannot be replicated by simple analog substitution.

Donor pairing specificity Minor donor side-chain modifications may shift device efficiency context, limiting direct replacement with ITIC analogs.

Morphology and packing divergence Substituting with Y6 or other NFAs alters molecular packing and charge transport network characteristics, changing performance profiles.

Processing additive sensitivity DIO additive degrades ITIC-based device photostability differently than other acceptors, affecting process transferability.

• [1] Brédas, J.L. et al. Molecular packing of non-fullerene acceptors for organic solar cells: Distinctive local morphology in Y6 vs. ITIC derivatives. Materials Today Advances, 2021. DOI: 10.1016/j.mtadv.2021.100156. View Source
• [2] Awartani, O.M. et al. Polymer non-fullerene solar cells of vastly different efficiencies for minor side-chain modification: impact of charge transfer, carrier lifetime, morphology and mobility. J. Mater. Chem. A, 2018, 6, 12484-12492. DOI: 10.1039/C7TA01746D. View Source

ITIC Comparator Analysis

Power Conversion Efficiency vs. PC70BM

When paired with the polymer donor PBDB-T in an inverted-architecture bulk heterojunction solar cell, ITIC-based devices achieve a power conversion efficiency (PCE) of over 11%, whereas the same device employing the fullerene acceptor PC70BM reaches a PCE of less than 8% . Furthermore, non-fullerene acceptor-based OSCs exhibit lower energy losses (ΔEloss) of 0.5-0.7 eV compared to fullerene-based systems which show ΔEloss of ~0.8-1.0 eV, contributing directly to the higher open-circuit voltage and overall efficiency of ITIC-based cells [1].

PCE vs. PC70BM

Head-to-head

>11% (ITIC:PBDB-T) vs.

Reported PCE advantage supports ITIC as reference acceptor in matched donor systems.

Inverted architecture, PBDB-T donor; energy loss reduction also contributes.

Mobility vs. ITIC-Th

Head-to-head

ITIC: 2.6×10^-4 cm²/V·s; ITIC-Th: 6.1×10^-4 cm²/V·s

ITIC-Th exhibits higher electron mobility; ITIC retains distinct energy alignment for specific donor pairings.

Neat film measurement; thienyl side-chain effect.

Packing vs. Y6

Class-level inference

ITIC lacks face-on stackings and well-connected transport networks observed in Y6.

Explains lower charge transport rates vs. Y6; ITIC remains useful for fundamental packing studies.

DFT and MD simulation context; qualitative morphology difference.

Photostability & Absorption vs. IEICO-4F

Head-to-head

ITIC peak ~700 nm; IEICO-4F peak ~860 nm; both sensitive to DIO degradation

IEICO-4F extends NIR absorption but shares DIO instability; ITIC suited for additive-free process context.

DIO additive accelerates photodegradation in both acceptors.

Photostability vs. PC70BM

Head-to-head

PC70BM devices more photostable than ITIC-based devices across tested donors

Fullerene acceptors may retain stability advantage; ITIC requires encapsulation for long-term operational studies.

Under simulated solar illumination; independent of donor choice.

LUMO & PCE: ITIC4 vs. IUIC

Class-level inference

ITIC4: LUMO -3.97 eV, PCE 8.18%; IUIC: -3.87 eV, 11.2%

Extended conjugation raises LUMO and PCE; ITIC derivatives are not drop-in replacements.

PTB7-Th donor, as-cast device context.

Evidence Dimension	Power Conversion Efficiency (PCE)
Target Compound Data	>11%
Comparator Or Baseline	PC70BM: <8%
Quantified Difference	>3% absolute PCE increase
Conditions	Inverted-architecture OSCs with polymer donor PBDB-T (PCE12)

Why This Matters

For procurement decisions, this >3% PCE advantage translates directly to higher energy output and positions ITIC as a superior alternative to fullerene acceptors in high-performance organic solar cells.

• [1] Sharma, R. et al. Comprehensive and Comparative Analysis of Photoinduced Charge Generation, Recombination Kinetics, and Energy Losses in Fullerene and Nonfullerene Acceptor-Based Organic Solar Cells. ACS Appl. Mater. Interfaces, 2020, 12, 40, 45083-45091. DOI: 10.1021/acsami.0c13579. View Source

Electron Mobility and Energy Levels vs. ITIC-Th

ITIC-Th, a derivative with thienyl side-chains replacing the phenyl side-chains of ITIC, demonstrates distinct electronic properties: ITIC-Th exhibits a lower LUMO level (-3.93 eV vs. -3.83 eV for ITIC) and lower HOMO level (-5.66 eV vs. -5.48 eV for ITIC) due to the σ-inductive effect of thienyl side-chains [1]. More critically, ITIC-Th shows significantly higher electron mobility (6.1 × 10⁻⁴ cm² V⁻¹ s⁻¹) compared to ITIC (2.6 × 10⁻⁴ cm² V⁻¹ s⁻¹), attributed to enhanced intermolecular sulfur-sulfur interactions [1].

Mobility vs. ITIC-Th

Head-to-head

ITIC: 2.6×10^-4 cm²/V·s; ITIC-Th: 6.1×10^-4 cm²/V·s

ITIC-Th exhibits higher electron mobility; ITIC retains distinct energy alignment for specific donor pairings.

Neat film measurement; thienyl side-chain effect.

Evidence Dimension	Electron mobility
Target Compound Data	2.6 × 10⁻⁴ cm² V⁻¹ s⁻¹
Comparator Or Baseline	ITIC-Th: 6.1 × 10⁻⁴ cm² V⁻¹ s⁻¹
Quantified Difference	ITIC-Th shows 2.3× higher electron mobility
Conditions	Measured in neat films or diode structures

Why This Matters

Users must recognize that ITIC and ITIC-Th are not interchangeable; ITIC-Th offers higher electron mobility and deeper energy levels suitable for pairing with narrow-bandgap donors, whereas ITIC provides a distinct energy alignment for other donor systems.

• [1] Wang, C. et al. High-Performance Electron Acceptor with Thienyl Side Chains for Organic Photovoltaics. 2016. National Geological Library of China. https://www.cgl.org.cn/auto/db/detail.aspx?db=706212&rid=734989. View Source

Molecular Packing vs. Y6 Acceptor

Computational modeling reveals fundamental morphological differences between ITIC and the newer high-performance acceptor Y6. In neat films, Y6 forms a large number of directional face-on stackings and well-connected transport networks, whereas ITIC exhibits a drastically different packing configuration [1]. Consequently, Y6 consistently demonstrates higher electronic couplings for LUMOs, HOMOs, and local excitations, which results in faster transport rates for electrons, holes, and excitons [1]. Y6 dimers also exhibit more diverse and strongly bound configurations, rationalizing the higher PCEs observed in Y6-based organic solar cells [1].

Packing vs. Y6

Class-level inference

ITIC lacks face-on stackings and well-connected transport networks observed in Y6.

Explains lower charge transport rates vs. Y6; ITIC remains useful for fundamental packing studies.

DFT and MD simulation context; qualitative morphology difference.

Evidence Dimension	Electronic coupling and transport rates
Target Compound Data	Lower electronic coupling; less efficient transport networks
Comparator Or Baseline	Y6: Higher electronic couplings for LUMOs, HOMOs, and excitations; faster transport rates
Quantified Difference	Qualitative difference in packing morphology and coupling magnitude
Conditions	Density functional theory calculations and molecular dynamics simulations of neat films

Why This Matters

This morphological distinction explains why Y6-based devices achieve superior efficiencies (often >18%), but also underscores that ITIC remains a valuable reference material for understanding fundamental structure-property relationships and for applications where extreme high efficiency is not the sole procurement criterion.

• [1] Brédas, J.L. et al. Molecular packing of non-fullerene acceptors for organic solar cells: Distinctive local morphology in Y6 vs. ITIC derivatives. Materials Today Advances, 2021. DOI: 10.1016/j.mtadv.2021.100156. View Source

Absorption and Photostability vs. IEICO-4F

IEICO-4F features maximum absorption at approximately 860 nm, which is 200 nm red-shifted compared to ITIC (peaking at ~700 nm) . This extended near-infrared absorption enables IEICO-4F-based devices to harvest more photons and achieve higher short-circuit current densities. However, the choice of processing additive (1,8-diiodooctane, DIO) affects the two materials differently: while DIO can improve performance in fullerene-based devices, it adversely affects both ITIC and IEICO-4F-based bulk heterojunction organic solar cells and reduces device photostability due to photoacid effects [1].

Photostability & Absorption vs. IEICO-4F

Head-to-head

ITIC peak ~700 nm; IEICO-4F peak ~860 nm; both sensitive to DIO degradation

IEICO-4F extends NIR absorption but shares DIO instability; ITIC suited for additive-free process context.

DIO additive accelerates photodegradation in both acceptors.

Evidence Dimension	Absorption maximum and processing additive tolerance
Target Compound Data	Peak absorption ~700 nm; DIO degrades device performance and photostability
Comparator Or Baseline	IEICO-4F: Peak absorption ~860 nm (200 nm red-shifted); also sensitive to DIO degradation
Quantified Difference	200 nm spectral shift; similar DIO sensitivity
Conditions	UV-vis absorption spectroscopy; BHJ-OSCs processed with DIO additive

Why This Matters

Procurement decisions must weigh the broader absorption and higher efficiency potential of IEICO-4F against the well-characterized processing and stability profile of ITIC, particularly for applications where near-infrared response is not required or where additive-free processing is preferred.

• [1] Wei, Y. et al. Non-fullerene acceptors for organic solar cells: effect of DIO additive on performance and photostability. Dyes and Pigments, 2024, 112097. DOI: 10.1016/j.dyepig.2024.112097. View Source

Photostability vs. PC70BM

Despite the efficiency advantages of non-fullerene acceptors, a direct comparative study of photostability revealed that irrespective of the polymer donor (PBDB-T or PTB7-Th) or cell architecture, [70]PCBM-based devices exhibit superior photostability compared to ITIC-based devices [1]. This finding contradicts the common assumption that NFA solar cells are inherently more photochemically stable and suggests that complementary absorption alone should not dictate design rules for new materials [1].

Photostability vs. PC70BM

Head-to-head

PC70BM devices more photostable than ITIC-based devices across tested donors

Fullerene acceptors may retain stability advantage; ITIC requires encapsulation for long-term operational studies.

Under simulated solar illumination; independent of donor choice.

Evidence Dimension	Photostability under illumination
Target Compound Data	Less photostable
Comparator Or Baseline	[70]PCBM: More photostable
Quantified Difference	Qualitative difference; [70]PCBM devices retain performance longer under illumination
Conditions	Degradation studies under simulated solar illumination on PBDB-T and PTB7-Th blend devices

Why This Matters

For applications requiring long-term operational stability, procurement of ITIC must be accompanied by appropriate encapsulation and device engineering strategies, whereas fullerene-based acceptors may offer intrinsic stability advantages despite lower initial efficiency.

• [1] Doumon, N.Y. et al. Photostability of Fullerene and Non-Fullerene Polymer Solar Cells: The Role of the Acceptor. ACS Appl. Mater. Interfaces, 2019, 11, 8, 8310-8318. DOI: 10.1021/acsami.8b20455. View Source

LUMO Level and PCE: ITIC4 vs. IUIC

In a study comparing fused-ring electron acceptors of different conjugation lengths, the heptacyclic acceptor ITIC4 was directly compared with the undecacyclic acceptor IUIC. The larger π-conjugation of IUIC results in a higher LUMO level (-3.87 eV) compared to ITIC4 (-3.97 eV) [1]. Organic solar cells based on PTB7-Th:ITIC4 achieved a PCE of 8.18%, whereas devices based on PTB7-Th:IUIC reached 11.2% [1]. This demonstrates that while ITIC4 is structurally related to ITIC, its performance can be significantly enhanced by extending conjugation, but such modifications also alter energy levels and require donor re-optimization.

LUMO & PCE: ITIC4 vs. IUIC

Class-level inference

ITIC4: LUMO -3.97 eV, PCE 8.18%; IUIC: -3.87 eV, 11.2%

Extended conjugation raises LUMO and PCE; ITIC derivatives are not drop-in replacements.

PTB7-Th donor, as-cast device context.

Evidence Dimension	LUMO energy level and PCE
Target Compound Data	ITIC4: LUMO -3.97 eV; PCE 8.18%
Comparator Or Baseline	IUIC: LUMO -3.87 eV; PCE 11.2%
Quantified Difference	LUMO increase of 0.10 eV; PCE increase of 3.02%
Conditions	As-cast OSCs based on PTB7-Th:acceptor blends

Why This Matters

This comparison illustrates that even within the ITIC derivative family, subtle changes in core conjugation length produce measurable shifts in LUMO level and device efficiency, reinforcing that ITIC and its analogs are not drop-in replacements and must be selected based on specific donor pairing and target performance metrics.

• [1] Jia, B. et al. Breaking 10% Efficiency in Semitransparent Solar Cells with Fused-Undecacyclic Electron Acceptor. Chem. Mater., 2018, 30, 1, 239-245. DOI: 10.1021/acs.chemmater.7b04251. View Source

ITIC Application Scenarios

NFA Benchmarking and Calibration

Given ITIC's status as the foundational fused-ring electron acceptor that initiated the non-fullerene era in organic photovoltaics [1], it serves as an essential reference material for calibrating new acceptor synthesis and device fabrication protocols. Researchers comparing novel NFAs can use ITIC-based devices with PBDB-T (achieving >11% PCE [2]) as a performance baseline. Its well-characterized energy levels (HOMO -5.48 eV, LUMO -3.83 eV [2]), absorption profile (peak ~700 nm [2]), and electron mobility (2.6 × 10⁻⁴ cm² V⁻¹ s⁻¹ [3]) provide a robust benchmark for evaluating the impact of structural modifications on optoelectronic properties.

Ternary Blend Morphology Tuning

ITIC is frequently employed as a third component in ternary blend OSCs to optimize active layer morphology and extend spectral coverage. For example, introducing ITIC into PBTIBDTT:PCBM[70] binary blends yields ternary devices with PCEs of 10.95% at active layer thicknesses >200 nm, and 9.06% when fabricated via scalable spray-coating methods [1]. Similarly, the derivative ITIC-Th acts as a morphology regulator and absorption complement in PM6:BTP-BO-4F systems [2]. These applications leverage ITIC's specific crystallization behavior and absorption characteristics, which are not replicated by other acceptors.

Additive-Free OPV Processing

The adverse effect of the common processing additive DIO on ITIC-based bulk heterojunction organic solar cells—leading to reduced device performance and accelerated photodegradation [1]—positions ITIC as a preferred acceptor for studies and industrial processes that require additive-free fabrication. Procurement of ITIC is thus strategically aligned with development of scalable, environmentally benign manufacturing routes for organic photovoltaics, where avoiding solvent additives simplifies processing and improves device reproducibility.

Structure-Property Studies of Fused-Ring Acceptors

ITIC's well-defined A-D-A molecular architecture and extensive characterization history make it an ideal platform for fundamental investigations into the relationship between chemical structure, molecular packing, charge transport, and photovoltaic performance. Studies examining side-chain modifications (e.g., thienyl substitution to yield ITIC-Th with 2.3× higher electron mobility [1]), end-group fluorination (e.g., IT-4F), and core extension (e.g., IUIC vs. ITIC4 [2]) all use ITIC as the reference point. Procurement of high-purity ITIC (≥98%) [3] ensures reproducible results in these fundamental studies.

Application

Selection Property

Validation Focus

NFA Benchmark Calibration

Well-characterized energy levels and absorption profile

Reference PCE and mobility benchmarks

Ternary Blend Morphology Tuning

Crystallization behavior and absorption complement

Morphology–efficiency relationship in ternary OSCs

Additive-Free Device Fabrication

Sensitivity to DIO processing additive

Performance and stability without additives

Structure–Property Relationship Studies

Defined A-D-A architecture with modification history

Impact of side-chain/end-group changes on properties

• [1] 喷涂法制备高效率三元体系聚合物太阳能电池. 应用化学, 2020. http://yyhx.ciac.jl.cn/. View Source
• [2] 采用高结晶非富勒烯受体的高性能三元有机太阳能电池. 高等学校化学学报, 2024. https://cjournal.hep.com.cn/. View Source
• [3] Wang, C. et al. High-Performance Electron Acceptor with Thienyl Side Chains for Organic Photovoltaics. 2016. National Geological Library of China. https://www.cgl.org.cn/auto/db/detail.aspx?db=706212&rid=734989. View Source
• [4] Jia, B. et al. Breaking 10% Efficiency in Semitransparent Solar Cells with Fused-Undecacyclic Electron Acceptor. Chem. Mater., 2018, 30, 1, 239-245. DOI: 10.1021/acs.chemmater.7b04251. View Source